![molecular formula C12H15NO3 B3027805 4-(Pyridin-2-ylmethyl)oxane-4-carboxylic acid CAS No. 1393330-60-3](/img/structure/B3027805.png)
4-(Pyridin-2-ylmethyl)oxane-4-carboxylic acid
Overview
Description
4-(Pyridin-2-ylmethyl)oxane-4-carboxylic acid, also known as POMCA, is a chemical compound that has been studied for its potential applications in scientific research. POMCA is a heterocyclic compound that contains both a pyridine and an oxane ring, and it has been shown to have a variety of biochemical and physiological effects.
Scientific Research Applications
Reactivity with Zinc Salts
Pyridine-based carboxylic acids, similar in structure to 4-(Pyridin-2-ylmethyl)oxane-4-carboxylic acid, exhibit notable reactivity with Zn(II) salts. Studies have shown that these compounds can form coordination polymers and discrete carboxylate-bridged metallomacrocycles depending on the reaction conditions, highlighting their potential in creating novel metal-organic frameworks (Ghosh, Savitha, & Bharadwaj, 2004).
Spectroscopic Properties and Quantum Mechanical Study
Research on structurally related pyridine derivatives like 5-oxo-1-phenyl-4-(piperidin-1-ylmethyl)pyrrolidine-3-carboxylic acid has explored their spectroscopic properties using various techniques. These studies provide insights into their molecular structure, interactions, and potential applications in areas like molecular electronics (Devi, Bishnoi, & Fatma, 2020).
Applications in Magnetic Catalysis
Pyridine-4-carboxylic acid functionalized nanoparticles have shown promise as magnetic catalysts. They have been used for synthesizing pyrano[3,2-b]pyranone derivatives, suggesting potential applications in green chemistry due to their environmental friendliness and reusability (Asghari & Mohammadnia, 2016).
Ligand Synthesis and Characterization
The synthesis and characterization of various pyridine-based ligands, including those resembling this compound, have been explored. These studies have shed light on their luminescent properties and potential applications in the development of new materials (Wang, Li, Guo, & Wang, 2013).
Role in Chemical Reactivity
The role of pyridine derivatives in chemical reactivity, especially in deprotonation reactions, has been a subject of study. Understanding these mechanisms can lead to applications in synthetic chemistry and catalysis (Schafman & Wenthold, 2007).
Antimicrobial Activities
Compounds like pyridine-2-carboxylic acid and its derivatives have demonstrated significant antimicrobial activities. This suggests potential applications in the development of new antibiotics or antifungal agents (Tamer et al., 2018).
Properties
IUPAC Name |
4-(pyridin-2-ylmethyl)oxane-4-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c14-11(15)12(4-7-16-8-5-12)9-10-3-1-2-6-13-10/h1-3,6H,4-5,7-9H2,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXAXDGJFFDWCEG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CC2=CC=CC=N2)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001183415 | |
Record name | 2H-Pyran-4-carboxylic acid, tetrahydro-4-(2-pyridinylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001183415 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1393330-60-3 | |
Record name | 2H-Pyran-4-carboxylic acid, tetrahydro-4-(2-pyridinylmethyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1393330-60-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2H-Pyran-4-carboxylic acid, tetrahydro-4-(2-pyridinylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001183415 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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